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Compound of Interest

Compound Name: CbzNH-PEG3-CH2CH2NH2

Cat. No.: B8006686 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Antibody-Drug Conjugates (ADCs) represent a cutting-edge class of targeted therapeutics,

combining the specificity of monoclonal antibodies with the potent cell-killing ability of cytotoxic

drugs. The linker molecule, which connects the antibody to the cytotoxic payload, is a critical

component that dictates the stability, solubility, pharmacokinetics, and efficacy of the ADC.

CbzNH-PEG3-CH2CH2NH2 is a heterobifunctional linker containing a carbobenzyloxy (Cbz)-

protected amine, a triethylene glycol (PEG3) spacer, and a terminal primary amine. This linker

offers a versatile platform for the development of ADCs with favorable biopharmaceutical

properties.

The PEG3 spacer enhances the hydrophilicity of the ADC, which can improve its solubility and

reduce aggregation, particularly when working with hydrophobic payloads.[1][2] This increased

solubility can lead to a higher drug-to-antibody ratio (DAR) without compromising the stability of

the conjugate.[3][4] The PEG linker can also create a "hydration shell" around the payload,

shielding it from the microenvironment, which can prolong the ADC's circulation half-life and

reduce immunogenicity.[5]

This document provides detailed application notes and protocols for the use of CbzNH-PEG3-
CH2CH2NH2 in the development of ADCs.
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Physicochemical Properties of CbzNH-PEG3-
CH2CH2NH2
A clear understanding of the linker's properties is essential for its effective application.

Property Value Source

CAS Number 863973-20-0

Molecular Formula C₁₆H₂₆N₂O₅

Molecular Weight 326.39 g/mol

Appearance Pale yellow oily liquid

Purity ≥95%

Solubility
Soluble in water, DMSO, and

other polar organic solvents

Application in ADC Development: A Two-Step
Conjugation Strategy
A common and effective method for constructing ADCs using CbzNH-PEG3-CH2CH2NH2
involves a two-step process. This strategy allows for controlled conjugation and purification of

intermediates, leading to a more homogeneous final product. The overall workflow is as

follows:

Payload-Linker Conjugation: The cytotoxic payload is first conjugated to the primary amine of

the CbzNH-PEG3-CH2CH2NH2 linker.

Antibody-Payload Conjugation: The Cbz protecting group on the linker is removed, and the

newly exposed amine is then conjugated to the antibody.
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Step 1: Payload-Linker Conjugation

Step 2: Antibody Conjugation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://purepeg.com/linker-chemistry-adc-stability-solubility-payload-release/
https://books.rsc.org/books/edited-volume/939/chapter/743922/The-Use-of-Uniform-PEG-Compounds-in-the-Design-of
https://www.biochempeg.com/adc-conjugation
https://www.benchchem.com/pdf/Evaluating_the_Impact_of_PEG18_Linker_Length_on_ADC_Efficacy_A_Comparative_Guide.pdf
https://www.benchchem.com/product/b8006686#cbznh-peg3-ch2ch2nh2-for-antibody-drug-conjugates
https://www.benchchem.com/product/b8006686#cbznh-peg3-ch2ch2nh2-for-antibody-drug-conjugates
https://www.benchchem.com/product/b8006686#cbznh-peg3-ch2ch2nh2-for-antibody-drug-conjugates
https://www.benchchem.com/product/b8006686#cbznh-peg3-ch2ch2nh2-for-antibody-drug-conjugates
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8006686?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8006686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

